Cas no 1691979-48-2 (Acetamide, 2-[(1-methyl-2-oxo-2-phenylethyl)thio]-)
Acetamide, 2-[(1-methyl-2-oxo-2-phenylethyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- Acetamide, 2-[(1-methyl-2-oxo-2-phenylethyl)thio]-
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- Inchi: 1S/C11H13NO2S/c1-8(15-7-10(12)13)11(14)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H2,12,13)
- InChI Key: JYSJVVUJQYPAOO-UHFFFAOYSA-N
- SMILES: C(N)(=O)CSC(C)C(=O)C1=CC=CC=C1
Acetamide, 2-[(1-methyl-2-oxo-2-phenylethyl)thio]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-395166-0.05g |
2-[(1-oxo-1-phenylpropan-2-yl)sulfanyl]acetamide |
1691979-48-2 | 0.05g |
$624.0 | 2023-03-02 | ||
| Enamine | EN300-395166-0.1g |
2-[(1-oxo-1-phenylpropan-2-yl)sulfanyl]acetamide |
1691979-48-2 | 0.1g |
$653.0 | 2023-03-02 | ||
| Enamine | EN300-395166-0.25g |
2-[(1-oxo-1-phenylpropan-2-yl)sulfanyl]acetamide |
1691979-48-2 | 0.25g |
$683.0 | 2023-03-02 | ||
| Enamine | EN300-395166-0.5g |
2-[(1-oxo-1-phenylpropan-2-yl)sulfanyl]acetamide |
1691979-48-2 | 0.5g |
$713.0 | 2023-03-02 | ||
| Enamine | EN300-395166-1.0g |
2-[(1-oxo-1-phenylpropan-2-yl)sulfanyl]acetamide |
1691979-48-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-395166-2.5g |
2-[(1-oxo-1-phenylpropan-2-yl)sulfanyl]acetamide |
1691979-48-2 | 2.5g |
$1454.0 | 2023-03-02 | ||
| Enamine | EN300-395166-5.0g |
2-[(1-oxo-1-phenylpropan-2-yl)sulfanyl]acetamide |
1691979-48-2 | 5.0g |
$2152.0 | 2023-03-02 | ||
| Enamine | EN300-395166-10.0g |
2-[(1-oxo-1-phenylpropan-2-yl)sulfanyl]acetamide |
1691979-48-2 | 10.0g |
$3191.0 | 2023-03-02 |
Acetamide, 2-[(1-methyl-2-oxo-2-phenylethyl)thio]- Related Literature
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on Acetamide, 2-[(1-methyl-2-oxo-2-phenylethyl)thio]-
Acetamide, 2-[(1-methyl-2-oxo-2-phenylethyl)thio] (CAS No. 1691979-48-2): A Comprehensive Overview
Acetamide, 2-[(1-methyl-2-oxo-2-phenylethyl)thio], identified by its CAS number 1691979-48-2, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in drug discovery and molecular mechanism studies.
The structural composition of Acetamide, 2-[(1-methyl-2-oxo-2-phenylethyl)thio] involves a thioether linkage between a phenethyl group and an acetamide moiety. This unique arrangement suggests possible interactions with biological targets, making it a valuable candidate for further investigation. The presence of a methyl group and an oxo group in the phenethyl moiety enhances its reactivity and diversity, which could be exploited in synthetic chemistry and medicinal applications.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways. Acetamide, 2-[(1-methyl-2-oxo-2-phenylethyl)thio] has been studied for its potential role in inhibiting specific enzymes and receptors involved in various diseases. Preliminary studies indicate that this compound may exhibit properties conducive to the treatment of neurological disorders, inflammation, and even certain types of cancer.
The synthesis of Acetamide, 2-[(1-methyl-2-oxo-2-phenylethyl)thio] involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to achieve high yields and purity. These synthetic methodologies are critical for ensuring the compound's suitability for further biological testing.
One of the most compelling aspects of Acetamide, 2-[(1-methyl-2-oxo-2-phenylethyl)thio] is its potential as a scaffold for drug design. By modifying specific functional groups within its structure, researchers can tailor its biological activity to target particular disease pathways. This flexibility makes it an attractive candidate for structure-based drug design approaches.
The pharmacological properties of this compound have been explored through in vitro and in vivo studies. These investigations have revealed promising results regarding its ability to interact with biological targets at the molecular level. For instance, studies suggest that it may inhibit key enzymes involved in inflammation by binding to their active sites, thereby reducing inflammatory responses.
In addition to its therapeutic potential, Acetamide, 2-[(1-methyl-2-oxo-2-phenylethyl)thio] has also been examined for its role in chemical biology research. Its unique structure allows researchers to study protein-ligand interactions and develop new methodologies for drug screening. This compound serves as a valuable tool for understanding the mechanisms underlying various biological processes.
The future of research involving Acetamide, 2-[(1-methyl-2-oxo-2-phenylethyl)thio] looks promising, with ongoing studies aimed at elucidating its full pharmacological profile. As our understanding of biological systems continues to expand, this compound is likely to play a significant role in the development of new treatments for a wide range of diseases.
The development of novel pharmaceuticals relies heavily on the discovery and characterization of new chemical entities like Acetamide, 2-(1-methyl--oxo--phenylethyl-thio). Its complex structure and diverse functional groups make it a rich subject for synthetic and medicinal chemistry investigations. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers can unlock its full potential and contribute to advancements in human health.
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